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Compound of Interest

Compound Name:
2-Hydroxy-3-

(trifluoromethoxy)benzoic acid

Cat. No.: B1314941 Get Quote

CAS Number: 773873-50-0

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of 2-Hydroxy-3-(trifluoromethoxy)benzoic
acid. Due to the limited availability of published data, this guide summarizes the currently

accessible information and provides general methodologies and safety precautions based on

related compounds.

Chemical Properties and Identification
2-Hydroxy-3-(trifluoromethoxy)benzoic acid is a substituted aromatic carboxylic acid. The

presence of a hydroxyl group, a trifluoromethoxy group, and a carboxylic acid group on the

benzene ring suggests its potential as a versatile building block in organic synthesis,

particularly in the development of novel pharmaceutical and agrochemical compounds.

Property Value Source

CAS Number 773873-50-0 [1][2][3]

Molecular Formula C₈H₅F₃O₄ Inferred from Structure

Molecular Weight 222.12 g/mol [1]

MDL Number MFCD06203613 [4]
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Note: Detailed physicochemical properties such as melting point, boiling point, and solubility

are not readily available in published literature.

Safety and Handling
Specific safety data for 2-Hydroxy-3-(trifluoromethoxy)benzoic acid is not extensively

published. However, based on information from suppliers, the compound is classified as an

irritant.[4] Standard laboratory safety protocols should be strictly followed when handling this

chemical.

General Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or

vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Store in a cool, dry place away from incompatible materials.

Potential Synthesis and Experimental Workflow
A specific, validated synthesis protocol for 2-Hydroxy-3-(trifluoromethoxy)benzoic acid is not

detailed in the available literature. However, a general synthetic approach for similar

substituted benzoic acids can be proposed. The following diagram illustrates a conceptual

workflow for the synthesis and purification of a substituted benzoic acid, which could be

adapted for this specific compound.
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Caption: General workflow for the synthesis, purification, and analysis of a chemical compound.
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Biological Activity and Signaling Pathways
There is a significant lack of published research on the specific biological activities or

associated signaling pathways for 2-Hydroxy-3-(trifluoromethoxy)benzoic acid. However,

the broader class of hydroxybenzoic acids and their derivatives are known to exhibit a wide

range of biological effects, including antimicrobial, anti-inflammatory, and antioxidant

properties.[5] The introduction of a trifluoromethoxy group can significantly alter the

pharmacokinetic and pharmacodynamic properties of a molecule, often enhancing its metabolic

stability and membrane permeability. Further research is required to elucidate the specific

biological profile of this compound.

The following diagram illustrates a hypothetical signaling pathway that could be investigated

based on the known activities of related phenolic compounds.
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Caption: A hypothetical signaling pathway for investigation.

Disclaimer: This document is intended for informational purposes for a professional audience.

The information provided is based on limited available data and should be supplemented with

further research and appropriate safety assessments before any experimental work is

undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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